Cas no 53284-70-1 (urea, n-methyl-n-(7-methyl-2-benzothiazolyl)- (9ci))

• Product name: urea, n-methyl-n-(7-methyl-2-benzothiazolyl)- (9ci)
• CAS No: 53284-70-1
• MF: C₁₀H₁₁N₃OS
• MW: 221.27884
• CID: 938259
• PubChem ID: 45077522

urea, n-methyl-n-(7-methyl-2-benzothiazolyl)- (9ci) Chemical and Physical Properties

Names and Identifiers

• urea, n-methyl-n-(7-methyl-2-benzothiazolyl)- (9ci)
• 1-methyl-1-(7-methyl-1,3-benzothiazol-2-yl)urea
• N-Methyl-N-(7-methyl-1,3-benzothiazol-2-yl)urea
• 53284-70-1
• DTXSID10663322

• Inchi： InChI=1S/C10H11N3OS/c1-6-4-3-5-7-8(6)15-10(12-7)13(2)9(11)14/h3-5H,1-2H3,(H2,11,14)
• InChI Key： UVGHCVIRLOXBQC-UHFFFAOYSA-N
• SMILES： CC1=C2C(=CC=C1)N=C(S2)N(C)C(=O)N

Computed Properties

• Exact Mass: 221.06243
• Monoisotopic Mass: 221.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.5Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 59.22

Additional information on urea, n-methyl-n-(7-methyl-2-benzothiazolyl)- (9ci)

测试